Cas no 55044-06-9 (2-Phenyloxazoline-4-carboxylic Acid Methyl Ester)

2-Phenyloxazoline-4-carboxylic Acid Methyl Ester structure
55044-06-9 structure
Product Name:2-Phenyloxazoline-4-carboxylic Acid Methyl Ester
CAS No:55044-06-9
MF:C11H11NO3
MW:205.20994
CID:352963
PubChem ID:3609401
Update Time:2024-02-29

2-Phenyloxazoline-4-carboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

    • 4-Oxazolecarboxylic acid, 4,5-dihydro-2-phenyl-, methyl ester
    • 2-Phenyloxazoline-4-carboxylic Acid Methyl Ester
    • methyl 2-phenyl-4,5-dihydro-1,3-oxazole-4-carboxylate
    • methyl 2-phenyl-4,5-dihydrooxazole-4-carboxylate
    • Inchi: InChI=1S/C11H11NO3/c1-14-11(13)9-7-15-10(12-9)8-5-3-2-4-6-8/h2-6,9H,7H2,1H3
    • InChI Key: DVPGDAXTDJUMAS-UHFFFAOYSA-N
    • SMILES: C(C1COC(C2C=CC=CC=2)=N1)(=O)OC

Computed Properties

  • Exact Mass: 205.07393
  • Monoisotopic Mass: 205.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.9A^2
  • XLogP3: 1.6

Experimental Properties

  • PSA: 47.89

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